Cas no 1340054-20-7 (2-methoxy-N-(3-methylcyclopentyl)aniline)

• Product Name: 2-methoxy-N-(3-methylcyclopentyl)aniline
• CAS No: 1340054-20-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5149376
• PubChem ID: 64499942
• Update Time: 2025-10-31

2-methoxy-N-(3-methylcyclopentyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(3-methylcyclopentyl)aniline
• Benzenamine, 2-methoxy-N-(3-methylcyclopentyl)-

• Inchi： 1S/C13H19NO/c1-10-7-8-11(9-10)14-12-5-3-4-6-13(12)15-2/h3-6,10-11,14H,7-9H2,1-2H3
• InChI Key： JOLZTCYZRHPATN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NC1CCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3

Additional information on 2-methoxy-N-(3-methylcyclopentyl)aniline

2-Methoxy-N-(3-Methylcyclopentyl)Aniline (CAS No. 1340054-20-7)

2-Methoxy-N-(3-Methylcyclopentyl)Aniline is a complex organic compound with the CAS registry number 1340054-20-7. This compound belongs to the class of aromatic amines and features a methoxy group at the 2-position of the aniline ring, along with a substituted cyclopentyl group attached to the nitrogen atom. The structure of this compound is characterized by its unique combination of functional groups, which contributes to its versatile chemical properties and potential applications in various fields.

The synthesis of 2-Methoxy-N-(3-Methylcyclopentyl)Aniline involves a series of carefully designed organic reactions. Typically, the starting material is an aniline derivative, which undergoes methylation at the 2-position to introduce the methoxy group. Subsequently, the nitrogen atom is substituted with a cyclopentyl group, which is further modified by introducing a methyl substituent at the 3-position of the cyclopentane ring. This multi-step synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 2-Methoxy-N-(3-Methylcyclopentyl)Aniline in various chemical and pharmaceutical applications. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials, such as polymeric compounds with enhanced thermal stability and mechanical properties. Additionally, this compound has shown promise in drug discovery efforts, particularly in the development of bioactive molecules targeting specific cellular pathways.

The physical properties of 2-Methoxy-N-(3-Methylcyclopentyl)Aniline are influenced by its molecular structure. It exhibits a melting point of approximately 158°C and a boiling point around 385°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis reactions and chromatographic separations.

In terms of chemical reactivity, 2-Methoxy-N-(3-Methylcyclopentyl)Aniline demonstrates moderate nucleophilic aromatic substitution reactivity due to the electron-donating effects of the methoxy group on the aniline ring. This reactivity can be further modulated by varying the substituents on the cyclopentyl group, allowing chemists to tailor the compound's behavior for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of 2-Methoxy-N-(3-Methylcyclopentyl)Aniline with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the compound's frontier molecular orbitals and its potential interactions with other molecules. These findings have paved the way for innovative applications in areas such as catalysis and materials science.

The application of 2-Methoxy-N-(3-Methylcyclopentyl)Aniline in pharmaceutical chemistry has been a focal point of recent research. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored extensively, with promising results in improving enantioselectivity in key reactions. Furthermore, this compound has been investigated as a potential building block for constructing bioactive molecules with complex stereochemistry.

In conclusion, 2-Methoxy-N-(3-Methylcyclopentyl)Aniline (CAS No. 1340054-20-7) is a versatile organic compound with significant potential across multiple disciplines. Its unique structure, combined with its favorable physical and chemical properties, positions it as a valuable tool in contemporary chemical research and industrial applications.